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Abstract:

This guide provides a comprehensive performance evaluation of Karanal, a woody-amber

fragrance ingredient, across various consumer product applications. It offers a comparative

analysis with alternative ingredients, supported by available technical data. Detailed

experimental protocols for assessing fragrance performance are provided, alongside

visualizations of a generic olfactory signaling pathway and an experimental workflow for

substantivity testing. This document is intended to serve as a valuable resource for

professionals in the fields of fragrance science, product development, and toxicology.

Regulatory Note: Karanal has been identified as a Substance of Very High Concern (SVHC) by

the European Chemicals Agency (ECHA) and its use in cosmetic products in the European

Union has been prohibited since August 27, 2023.[1] Users of this guide are strongly advised to

consult and adhere to all local and international regulations regarding the use of this ingredient.

The information presented here is for scientific and comparative purposes.

Introduction
Karanal is a synthetic aroma chemical known for its powerful, radiant, and dry woody-amber

scent.[2][3][4][5] Developed for its high impact and tenacity, it has been utilized in a range of

consumer products, from fine fragrances to detergents and soaps.[2][3] This guide aims to
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provide an objective comparison of Karanal's performance characteristics against other

commonly used woody-amber fragrance ingredients.

Comparative Performance Data
The following tables summarize the available performance data for Karanal and selected

alternatives. The data has been compiled from technical data sheets and other publicly

available resources.

Table 1: Physicochemical Properties

Property Karanal Norlimbanol Ambermax Sylvamber

CAS Number 117933-89-8 70788-30-6 929625-08-1
54464-57-2 /

68155-66-8

Manufacturer Givaudan Firmenich Givaudan DRT

Odor Profile

Powerful,

radiant, dry

woody-amber[2]

[3][4][5]

Powerful, dry

woody,

ambery[6]

Powerful,

substantive, rich

ambery, woody-

cedarwood

facets

Strong amber,

woody[6]

Appearance
Colorless to pale

yellow liquid

Liquid, may

crystallize
Colorless liquid

Clear, colorless

to slightly amber

liquid[6]

Molecular Weight 266.42 g/mol 226 g/mol - 234 g/mol

Vapor Pressure
0.0009 hPa @

25°C[5]

0.00005 Pa @

20°C
- -

LogP 5.2 5.42 - -

Flash Point > 93.33 °C[6] >100°C - 134°C

Table 2: Performance in Fine Fragrance
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Performance
Metric

Karanal Norlimbanol Ambermax Sylvamber

Recommended

Use Level
Traces - 2%[2][5] 0.82% - 4% - -

Tenacity on

Blotter

Several

months[5]
1 week - -

Odor Life on

Smelling Strip
96 hours[4] - - -

Notes
Heart and base

note

Top, heart, and

base note
Base note Base note

Table 3: Performance in Personal Care Products

Product
Base

Performanc
e Metric

Karanal
Norlimbano
l

Ambermax Sylvamber

Shampoo
Recommend

ed Use Level

Good

performance

0.29% -

0.99%

Good

performance
-

Substantivity

(Wet/Dry)
Good

Good

(Wet/Dry)

Outstanding

fiber

substantivity

Stable in

soap

Soap (Bar)
Recommend

ed Use Level

Good

performance

0.18% -

0.89%

Good

performance
-

Bloom in

Soap
Good[5]

Good

(Foam/Dry

Hand)

- -

Antiperspirant Stability
Moderate (pH

3.5)[5]
- - -

Table 4: Performance in Household Products
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Product
Base

Performanc
e Metric

Karanal
Norlimbano
l

Ambermax Sylvamber

Fabric

Conditioner

Recommend

ed Use Level

Good

performance

0.28% -

0.88%

Good

performance
-

Substantivity

(Wet/Dry)
Good

Good

(Wet/Dry)

Outstanding

fabric

substantivity

-

Liquid

Detergent
Stability

Good (pH 9)

[5]

0.17% -

0.53%

Good

performance
-

Powder

Detergent
Stability

Good (pH

10.5)[5]
- - -

Acid Cleaner Stability
Good (pH 2)

[5]
- - -

Liquid Bleach Stability
Moderate (pH

11)[5]
- - -

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

fragrance ingredients in consumer product bases.

3.1. Fragrance Substantivity on Fabric

Objective: To quantify the amount of fragrance material that remains on a fabric after a washing

and drying cycle.

Materials:

Standard cotton swatches

Unfragranced liquid fabric softener base

Fragrance ingredient to be tested (e.g., Karanal)
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Ethanol (for dilution)

Laboratory washing machine

Headspace gas chromatography-mass spectrometry (HS-GC-MS) system

20 mL headspace vials with crimp caps

Procedure:

Sample Preparation:

Prepare a solution of the fragrance ingredient in the unfragranced fabric softener base at a

predetermined concentration (e.g., 1% w/w).

Allow the fragranced base to equilibrate for 24 hours.

Washing Cycle:

Place a pre-weighed cotton swatch into the laboratory washing machine.

Add a standard amount of the fragranced fabric softener to the rinse cycle.

Complete the washing and rinse cycle under controlled conditions (water temperature,

volume, and agitation).

Drying:

The washed fabric swatch is line-dried in a controlled environment (temperature and

humidity) for a specified period (e.g., 24 hours).

Headspace Analysis:

Cut a small, precise portion of the dried fabric swatch and place it into a 20 mL headspace

vial.

Seal the vial with a crimp cap.

Place the vial in the HS autosampler.
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Incubate the vial at a set temperature (e.g., 100°C) for a specific time to allow the

fragrance molecules to volatilize into the headspace.

An aliquot of the headspace is automatically injected into the GC-MS for analysis.

Data Analysis:

The concentration of the fragrance ingredient in the headspace is quantified by comparing

the peak area to a pre-established calibration curve.

The amount of fragrance retained on the fabric is expressed as micrograms of fragrance

per gram of fabric.

3.2. Fragrance Stability in a Product Base

Objective: To assess the chemical stability of a fragrance ingredient in a consumer product

base over time and under various storage conditions.

Materials:

Consumer product base (e.g., shampoo, lotion)

Fragrance ingredient to be tested

Glass storage containers

Environmental chambers (for controlled temperature and humidity)

Gas chromatography-mass spectrometry (GC-MS) system

Solvents for extraction (e.g., dichloromethane)

Procedure:

Sample Preparation:

Incorporate the fragrance ingredient into the product base at a known concentration.

Divide the fragranced product into multiple samples in glass containers.
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Storage Conditions:

Store the samples under various conditions, including:

Elevated temperature (e.g., 40°C) to accelerate aging.

Room temperature (e.g., 25°C) as a control.

Exposure to UV light (to assess photodegradation).

Time Points:

Analyze the samples at regular intervals (e.g., 0, 1, 2, 4, and 8 weeks).

Extraction and Analysis:

At each time point, extract the fragrance from a known amount of the product using a

suitable solvent.

Analyze the extract using GC-MS to identify and quantify the fragrance ingredient and any

potential degradation products.

Data Analysis:

Compare the concentration of the fragrance ingredient at each time point to the initial

concentration (time 0).

Calculate the percentage of degradation over time for each storage condition.

Assess any changes in the odor profile of the product through sensory evaluation by a

trained panel.

Mandatory Visualizations
4.1. Olfactory Signaling Pathway

The following diagram illustrates a simplified, generic signaling pathway for the perception of a

woody-amber odorant.
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A simplified diagram of the olfactory signal transduction cascade.

4.2. Experimental Workflow for Substantivity Testing

The diagram below outlines the key steps in a typical experimental workflow for evaluating

fragrance substantivity on fabric.
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Experimental workflow for fragrance substantivity testing on fabric.

Conclusion
Karanal demonstrates robust performance across a variety of consumer product bases,

particularly in terms of its substantivity on fabric and stability in neutral to alkaline conditions. Its

powerful and diffusive woody-amber character has made it a valuable tool in the perfumer's
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palette. However, due to recent regulatory changes in the European Union, its use in cosmetics

is now restricted. The alternatives discussed, such as Norlimbanol, Ambermax, and Sylvamber,

offer similar olfactory profiles and performance characteristics, providing formulators with viable

options. The selection of a suitable alternative will depend on the specific application, desired

odor profile, and regulatory requirements of the target market. The experimental protocols

outlined in this guide provide a framework for conducting rigorous in-house evaluations to

determine the optimal fragrance ingredient for a given product formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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